![molecular formula C20H20Cl2N6O2 B2987447 1-(3,4-dichlorobenzyl)-3,7-dimethyl-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-1H-purine-2,6(3H,7H)-dione CAS No. 1013971-21-5](/img/structure/B2987447.png)
1-(3,4-dichlorobenzyl)-3,7-dimethyl-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-1H-purine-2,6(3H,7H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3,4-dichlorobenzyl)-3,7-dimethyl-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H20Cl2N6O2 and its molecular weight is 447.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer, Anti-HIV-1, and Antimicrobial Activities
- Synthesis and Activity Analysis : A study focused on synthesizing new tricyclic triazino and triazolo[4,3-e]purine derivatives, including compounds structurally related to the one . These compounds demonstrated promising in vitro anticancer, anti-HIV, and antimicrobial activities. For example, certain derivatives exhibited considerable activity against melanoma, non-small lung cancer, and breast cancer. Another compound displayed moderate anti-HIV-1 activity (Ashour et al., 2012).
Synthesis of Novel Compounds
- Regioselective Synthesis : Research was conducted on the regioselective synthesis of pyrimidine derivatives, showcasing the compound's utility in the creation of new chemical entities (Majumdar & Das, 1998).
- Catalytic Synthesis : A study reported the use of a related purine derivative as a catalyst in the synthesis of spiro[benzo[a]pyrano[2,3-c]phenazine] derivatives, indicating its potential as a green, convenient, and high-yielding catalyst (Yazdani-Elah-Abadi et al., 2017).
Medicinal Chemistry Applications
- Receptor Affinity and Pharmacological Evaluation : A study explored the synthesis of 8-aminoalkyl derivatives of purine-2,6-dione with arylalkyl, allyl, or propynyl substituents in position 7. These compounds were evaluated for their affinity and selectivity profile for 5-HT1A, 5-HT2A, and 5-HT7 receptors, showing potential psychotropic activity (Chłoń-Rzepa et al., 2013).
Synthesis of Metal Complexes
- Metal Complex Formation : Another research highlighted the synthesis of metal complexes of pyrazolylpurine derivatives. These studies are essential for understanding the interaction of these compounds with metals, which could have implications in medicinal chemistry and materials science (Sinha et al., 2015).
properties
IUPAC Name |
1-[(3,4-dichlorophenyl)methyl]-3,7-dimethyl-8-(3,4,5-trimethylpyrazol-1-yl)purine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20Cl2N6O2/c1-10-11(2)24-28(12(10)3)19-23-17-16(25(19)4)18(29)27(20(30)26(17)5)9-13-6-7-14(21)15(22)8-13/h6-8H,9H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYHCIPOTURCZGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N(N=C1C)C2=NC3=C(N2C)C(=O)N(C(=O)N3C)CC4=CC(=C(C=C4)Cl)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20Cl2N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.